2-methoxy-N-[(2Z)-3-(3-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide

• Molecular Formula: C15H18N2O5S2
• Molecular Weight: 370.4 g/mol
• IUPAC Name: 2-methoxy-N-[3-(3-methoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d][1,3]thiazol-2-ylidene]acetamide
• InChI: InChI=1S/C15H18N2O5S2/c1-21-7-14(18)16-15-17(10-4-3-5-11(6-10)22-2)12-8-24(19,20)9-13(12)23-15/h3-6,12-13H,7-9H2,1-2H3
• InChI Key: UVJLNGHNFSOFQT-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N=C1N(C2CS(=O)(=O)CC2S1)C3=CC(=CC=C3)OC

Description

The compound 2-methoxy-N-[(2Z)-3-(3-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide is a structurally complex molecule featuring a bicyclic tetrahydrothieno[3,4-d][1,3]thiazole core modified with sulfone (5,5-dioxide) groups, a 3-methoxyphenyl substituent, and a 2-methoxyacetamide side chain in a Z-configuration. Its unique architecture combines a thiazole ring fused with a tetrahydrothiophene system, which is further stabilized by sulfone groups. The Z-configuration of the imine bond and the methoxy substituents likely influence its electronic properties, solubility, and biological interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-methoxy-N-[(2Z)-3-(3-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide typically involves multiple steps, starting from readily available precursors. The key steps include:

Formation of the Thiazole Ring: This can be achieved through the cyclization of appropriate thiourea derivatives with α-haloketones under acidic or basic conditions.

Introduction of the Methoxyphenyl Group: This step involves the coupling of the thiazole intermediate with a methoxyphenyl derivative, often using palladium-catalyzed cross-coupling reactions.

Final Acetamide Formation:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.

Chemical Reactions Analysis

Types of Reactions

2-methoxy-N-[(2Z)-3-(3-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide can undergo various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form thioethers or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring or the thiazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents such as halogens, alkyl halides, and nucleophiles like amines or thiols are used under appropriate conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce thioethers or amines.

Scientific Research Applications

2-methoxy-N-[(2Z)-3-(3-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential as an antimicrobial, antifungal, and anticancer agent due to its unique thiazole structure.

Materials Science: The compound’s properties make it a candidate for use in organic electronics and as a building block for advanced materials.

Biological Studies: Its interactions with biological molecules are of interest for understanding its mechanism of action and potential therapeutic uses.

Mechanism of Action

The mechanism of action of 2-methoxy-N-[(2Z)-3-(3-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide involves its interaction with specific molecular targets. The thiazole ring can interact with enzymes and receptors, potentially inhibiting their activity. The compound may also interfere with cellular pathways, leading to its observed biological effects.

Comparison with Similar Compounds

Table 1: Comparison of Positional Isomers

Property	Target Compound (3-Methoxy)	Analog (2-Methoxy)
Substituent Position	3-Methoxy	2-Methoxy
Molecular Formula	C₁₉H₂₀N₂O₆S₂	C₁₉H₂₀N₂O₆S₂
Calculated LogP*	~2.1 (estimated)	~2.3 (estimated)
Potential Bioactivity	Unreported	Unreported

*Estimated using fragment-based methods.

Thiazolidinedione and Acetamide Derivatives

Compounds like 2-(4-((2,4-dioxothiazolidin-5-ylidene)methyl)-2-methoxyphenoxy)-N-substituted acetamides (e.g., 3c in ) share structural motifs with the target compound, including acetamide linkages and heterocyclic cores . Key differences include:

• Core Structure : The target compound’s sulfone-modified bicyclic system vs. thiazolidinedione (2,4-dioxothiazolidine) rings.
• Functional Groups : Sulfone groups increase polarity and metabolic stability compared to thiazolidinediones, which are prone to redox cycling.

Table 2: Comparison with Thiazolidinedione Derivatives

Property	Target Compound	Thiazolidinedione Derivative (3c)
Core Structure	Tetrahydrothieno-thiazole	Thiazolidinedione
Key Functional Groups	Sulfone, Methoxyacetamide	Dioxothiazolidinone, Nitrophenyl
Molecular Weight	456.5 g/mol	429.4 g/mol
Reported Activity	Unreported	Hypoglycemic (in mice)

Thiadiazole and Thioacetamide Analogues

Compounds such as N-{2,2,2-trichloro-1-[(5-phenyl-1,3,4-thiadiazol-2-yl)amino]ethyl}acetamide () highlight the role of sulfur-containing heterocycles in drug design . Key distinctions include:

• Sulfur Oxidation State : The target compound’s sulfone groups (S⁶⁺) vs. thioacetamide (S⁻²) or thiadiazole (S⁰) systems.
• Biological Implications : Sulfones are less nucleophilic and more resistant to metabolic oxidation than thioethers or thiols.

Methodological Considerations in Similarity Analysis

Virtual screening methods (e.g., Tanimoto coefficients, pharmacophore mapping) emphasize that minor structural changes, such as substituent position or oxidation state, can drastically alter biological activity . For instance:

• Tanimoto Index : A similarity score <0.7 between the target compound and its 2-methoxy isomer would classify them as dissimilar in high-throughput screens.
• Pharmacophore Features: The sulfone groups may act as hydrogen-bond acceptors, distinguishing the target from non-sulfonated analogues.

Biological Activity

The compound 2-methoxy-N-[(2Z)-3-(3-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide is a novel derivative belonging to the class of thiazole-based compounds. Its structure incorporates a methoxy group and a tetrahydrothieno ring, which are known to influence biological activity significantly. This article reviews the biological activities associated with this compound based on existing literature and research findings.

Chemical Structure

The compound's chemical formula is $C_{17}H_{18}N_{2}O_{3}S$. The structural features include:

• A thiazole ring that contributes to its pharmacological properties.
• Methoxy groups that may enhance lipophilicity and biological interaction.
• A dioxo substitution that can affect reactivity and stability.

Biological Activities

Research indicates that thiazole derivatives exhibit a broad spectrum of biological activities, including:

• Antimicrobial Activity :
  • Thiazole derivatives have been reported to exhibit significant antimicrobial properties. The presence of the methoxyphenyl moiety in this compound may enhance its efficacy against various bacterial strains.
• Antioxidant Properties :
  • Compounds with similar structures have demonstrated antioxidant activities, which are crucial for mitigating oxidative stress in biological systems. This is particularly relevant in the context of diseases linked to oxidative damage.
• Anti-inflammatory Effects :
  • Some studies suggest that thiazole derivatives can modulate inflammatory pathways, potentially making this compound useful in treating inflammatory conditions.
• Anticancer Potential :
  • Preliminary studies on related compounds indicate potential anticancer activity, possibly through mechanisms involving apoptosis induction and cell cycle arrest.

Research Findings and Case Studies

Several studies have explored the biological activity of thiazole derivatives similar to the compound :

Study	Findings
Nakagawa et al., 1996	Reported broad-spectrum antimicrobial activity for thiazole derivatives.
Wang et al., 1999	Demonstrated insecticidal and fungicidal activities linked to structural features similar to those in the target compound.
Recent Synthesis Studies	Compounds with methoxy substitutions showed enhanced antioxidant activity compared to their non-methoxylated counterparts.

The biological activities of 2-methoxy-N-[(2Z)-3-(3-methoxyphenyl)-5,5-dioxidotetrahydrothieno[3,4-d][1,3]thiazol-2(3H)-ylidene]acetamide can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may inhibit specific enzymes involved in metabolic pathways, thus exerting antimicrobial or anticancer effects.
• Receptor Interaction : The structural attributes allow for potential interactions with cellular receptors, influencing signaling pathways associated with inflammation or cancer progression.
• Radical Scavenging : The presence of methoxy groups may enhance the ability of the compound to scavenge free radicals, contributing to its antioxidant properties.